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Cat. No.: B086567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction The accurate quantification of mercury (Hg) is critical in pharmaceutical

manufacturing, environmental monitoring, and clinical research due to its high toxicity. The

choice of a reliable, stable, and well-characterized standard is fundamental to achieving

accurate analytical results. Phenylmercuric chloride (PMC), an organomercury compound,

has been historically used in various applications, including as a preservative in some

pharmaceutical formulations and as an analytical standard.[1][2] While its use is now heavily

restricted due to severe toxicity, it remains a relevant reference material for specific analytical

methods, particularly for the validation of procedures designed to detect organomercury

species.[3][4]

This document provides a detailed overview of the properties of phenylmercuric chloride and

protocols for its use as a standard in mercury analysis by Cold Vapor Atomic Absorption

Spectrometry (CVAAS).

WARNING: Phenylmercuric chloride is extremely toxic and environmentally hazardous. It is

fatal if swallowed, inhaled, or in contact with skin and can cause damage to organs through

prolonged exposure.[1][4] All handling must be performed by trained personnel in a certified

chemical fume hood with appropriate personal protective equipment (PPE), including nitrile

gloves, safety goggles, and a lab coat. All waste must be disposed of as hazardous material

according to institutional and local regulations.
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Properties of Phenylmercuric Chloride
Phenylmercuric chloride is a white, crystalline solid.[1][4] Its stability as an organometallic

compound makes it suitable as a reference material, provided appropriate handling and

preparation procedures are followed. Key quantitative properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Phenylmercuric Chloride

Property Value References

Chemical Formula C₆H₅HgCl [1][4]

Molecular Weight 313.15 g/mol [1][4]

Appearance White satiny crystals/leaflets [1][4]

Melting Point 250-252 °C [1][4]

Solubility in Water
Insoluble / Very slightly soluble

(~50 mg/L)
[1]

Solubility in Solvents

Soluble in benzene, ether,

pyridine; slightly soluble in hot

ethanol.

[1]

CAS Number 100-56-1 [1][4]

Experimental Protocols
The analytical workflow for using phenylmercuric chloride as a standard involves two main

stages: the preparation of standard solutions and the analysis by CVAAS. A critical step is the

oxidative digestion, which breaks the carbon-mercury bond to convert organomercury into

inorganic mercuric ions (Hg²⁺), the form detectable by standard CVAAS methods.[3][5]

Workflow for Standard Preparation
The following diagram outlines the logical flow for preparing mercury standards from solid

phenylmercuric chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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